Cas no 909682-49-1 (<br>1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-be nzodiazol-2-one)

• Product Name: <br>1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-be nzodiazol-2-one
• CAS No: 909682-49-1
• MF: C₁₉H₁₉ClFN₃O
• MW: 359.825066804886
• CID: 3157336
• PubChem ID: 17482712
• Update Time: 2025-06-08

<br>1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-be nzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• <br>1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-be nzodiazol-2-one
• 909682-49-1
• 3-[1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl]-1H-benzimidazol-2-one
• EN300-206764
• 1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CS-0239149

• Inchi： 1S/C19H19ClFN3O/c20-16-11-14(21)6-5-13(16)12-23-9-7-15(8-10-23)24-18-4-2-1-3-17(18)22-19(24)25/h1-6,11,15H,7-10,12H2,(H,22,25)
• InChI Key： TXZJOEVZPMGIRW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1CCC(CC1)N1C(NC2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 359.1200681Da
• Monoisotopic Mass: 359.1200681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on <br>1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-be nzodiazol-2-one

Introduction to 1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 909682-49-1)

1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 909682-49-1, belongs to the benzodiazole class of molecules, which are well-known for their role in the treatment of anxiety, insomnia, and other neurological disorders. The presence of a piperidine ring and a chloro-substituted phenyl group in its molecular framework suggests that it may exhibit properties such as receptor binding affinity and pharmacological efficacy.

The structure of 1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one is characterized by a fused heterocyclic system consisting of a benzodiazole core and a piperidine side chain. The chloro-substituent on the phenyl ring and the fluoro-substituent introduce electronic and steric effects that can influence the compound's interactions with biological targets. This molecular design has been strategically employed to enhance binding affinity and selectivity, which are critical factors in drug development.

In recent years, there has been a growing interest in the development of novel benzodiazole derivatives as potential therapeutic agents. The benzodiazolone moiety in this compound is particularly noteworthy, as it is known to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which play a crucial role in central nervous system function. The piperidine ring, on the other hand, is often incorporated into drug molecules to improve solubility and metabolic stability. The combination of these structural features makes 1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one a promising candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological outcomes. The substituents on the phenyl ring in this compound are particularly interesting from a synthetic chemistry perspective. The chloro and fluoro groups are known to enhance binding interactions by participating in hydrogen bonding or hydrophobic interactions with biological targets. Additionally, these substituents can influence metabolic pathways, potentially leading to improved bioavailability and reduced side effects.

The synthesis of 1-{1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system. These methods allow for precise control over regioselectivity and stereoselectivity, which are essential for producing biologically active compounds.

From a computational chemistry standpoint, molecular modeling studies have been conducted to predict the binding modes of this compound with relevant biological targets. These studies utilize advanced algorithms to simulate interactions at the atomic level, providing insights into potential pharmacological activity. The results suggest that 1-{1-[(2-chloro-4-fluorophenyl)methyl]}piperidin{-4-y}l}-{}{*}*)-dihydro--{*}*)-benzodiazol--{*}*)-one may exhibit high affinity for GABA-A receptors, making it a candidate for treating neurological disorders.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial findings indicate that it may possess anxiolytic and sedative properties similar to traditional benzodiazepines but with potentially improved safety profiles. The low toxicity observed in preliminary assays suggests that this derivative could be a valuable alternative for managing anxiety and related conditions without excessive side effects.

The development of novel psychoactive drugs is a complex process that requires rigorous testing to ensure safety and efficacy. Regulatory agencies impose strict guidelines on drug approval, necessitating comprehensive preclinical and clinical trials. The promising results from early studies on 1-{(((((((((((((((())})})})})})})})})})})})})}]} have positioned it as a compound worthy of further investigation under controlled clinical settings.

The future directions for research on this compound include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models of anxiety and insomnia. Additionally, efforts are underway to develop synthetic routes that are more scalable and cost-effective for industrial production. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into viable therapeutic options for patients.

In conclusion, 1-{()})-()})-()})-()})-()})-()})-()})-()})-()})-()})-()})-()})-()})-()})-()})-()} is a structurally intriguing molecule with potential applications in the treatment of neurological disorders. Its unique combination of chemical features makes it an attractive candidate for further pharmacological exploration.